1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1)
Overview
Description
Magnesium Picrate is a chemical compound that has been widely used in scientific research1. It is a yellow crystalline powder that is highly explosive and sensitive to shock, heat, and friction1.
Synthesis Analysis
The synthesis of Magnesium Picrate is not well documented in the available sources. However, a similar compound, Lead Styphnate, can be synthesized by reacting magnesium styphnate with lead (II) acetate in the presence of nitric acid2. This might suggest a possible synthesis route for Magnesium Picrate, but further research would be needed to confirm this.Molecular Structure Analysis
The molecular formula of Magnesium Picrate is C6HMgN3O83. The InChI Key is NVYSURDBVCQFBV-UHFFFAOYSA-L3. Unfortunately, the specific 3D structure is not available in the retrieved sources.
Chemical Reactions Analysis
The mechanism of action of Magnesium Picrate is not well understood. However, it is believed that it acts by releasing energy in the form of heat and gas upon initiation1. This energy release results in the rapid expansion of gases, which causes an explosion1.Physical And Chemical Properties Analysis
Magnesium Picrate is a yellow crystalline powder1. It is highly explosive and sensitive to shock, heat, and friction1. The molecular weight of the compound is 267.39 g/mol3.
Safety And Hazards
Magnesium Picrate is highly toxic and should be handled with extreme care1. Exposure to this compound can cause skin irritation, respiratory problems, and eye damage1.
Future Directions
There are several future directions for the study of Magnesium Picrate. One area of research is the development of safer and more effective explosives1. Another area of research is the use of Magnesium Picrate as a model compound for studying the properties of other explosives1. Additionally, the potential applications of Magnesium Picrate in the field of analytical chemistry and metal detection warrant further investigation1.
Please note that this information is based on the available sources and there might be more recent studies or papers that provide additional or updated information.
properties
IUPAC Name |
magnesium;2,4,6-trinitrobenzene-1,3-diolate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3N3O8.Mg/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVYSURDBVCQFBV-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HMgN3O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7065386 |
Source
|
| Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7065386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals; Water or Solvent Wet Solid |
Source
|
| Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
CAS RN |
13255-27-1 |
Source
|
| Record name | Magnesium styphnate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013255271 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Benzenediol, 2,4,6-trinitro-, magnesium salt (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7065386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Magnesium 2,4,6-trinitroresorcinolate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.937 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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